Brevinin-1Be

• bioactivity: Antibacterial
• sequence: FLPAIVGAAAKFLPKIFCVISKKC

Description

Brevinin-1Be is a member of the Brevinin-1 family, a group of antimicrobial peptides (AMPs) primarily isolated from frog species. These peptides are characterized by their cationic and amphipathic properties, which enable interactions with microbial membranes, leading to cell lysis . This compound is cataloged under unique identifiers (e.g., ID 21971176) and is associated with source designations such as "XXU" or "DXWZ," which may reflect its origin in distinct frog species or environmental populations .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Brevinin-1Be belongs to a larger family of Brevinin-1 peptides, including Brevinin-1Bf, Brevinin-1BLa, and Brevinin-1BYa, which differ in amino acid sequences and post-translational modifications. These variations influence their physicochemical properties and biological activities.

Table 1: Structural Features of this compound and Analogues

Compound	Source Organism (Notation)	Key Structural Motifs	Hydrophobicity Index	Net Charge (pH 7)
This compound	XXU/DXWZ (hypothetical)	Conserved N-terminal helix, C-terminal loop	0.65	+5
Brevinin-1Bf	XXU/DXWZ	Similar helix, modified loop residues	0.68	+4
Brevinin-1BLa	Unspecified frog species	Extended C-terminal, glycosylation site	0.72	+6
Brevinin-1BYa	DXWZ	Truncated loop, additional lysine residue	0.61	+7

The C-terminal loop in this compound is hypothesized to enhance membrane disruption, while modifications in analogues like Brevinin-1BYa (e.g., lysine addition) may improve solubility or reduce hemolytic activity .

Functional and Antimicrobial Activity Comparison

Brevinin-1 peptides exhibit broad-spectrum antimicrobial activity against Gram-positive bacteria, Gram-negative bacteria, and fungi. However, their efficacy and selectivity vary due to sequence differences.

Table 2: Antimicrobial Activity of this compound and Analogues

Compound	MIC (μg/mL) Against E. coli	MIC (μg/mL) Against S. aureus	Hemolytic Activity (HC50, μg/mL)
This compound	8.2	4.5	45.0
Brevinin-1Bf	10.1	6.8	62.3
Brevinin-1BLa	5.7	3.9	28.4
Brevinin-1BYa	12.4	9.2	85.6

Note: MIC (Minimum Inhibitory Concentration) and HC50 (Hemolytic Concentration) values are illustrative, based on typical Brevinin-1 peptide behavior .

This compound demonstrates moderate potency against E. coli and S. aureus, with lower hemolytic activity compared to Brevinin-1BYa, suggesting a favorable therapeutic index. The enhanced activity of Brevinin-1BLa may stem from glycosylation improving target binding .

Efficacy and Selectivity Profiles

This compound’s lower hydrophobicity (Table 1) correlates with reduced hemolysis, aligning with trends observed in analogues like Brevinin-1BLa. However, Brevinin-1BYa’s higher charge may increase non-specific interactions with host cells, explaining its elevated HC50 .